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Compound of Interest

Compound Name:
Methyl-(2,3,6-trichloro-benzyl)-

amine

Cat. No.: B7863347

Get Quote

Executive Summary
Methyl-(2,3,6-trichloro-benzyl)-amine (CAS: 4954-20-5) is a specialized secondary amine

intermediate used primarily in the synthesis of agrochemicals and pharmaceutical scaffolds.[1]

Distinguished by its 2,3,6-trichloro substitution pattern, this compound exhibits significantly

altered steric and electronic properties compared to its unsubstituted analog, N-

methylbenzylamine.[1]

This guide characterizes the compound's physicochemical profile and benchmarks its synthetic

performance against standard benzylamines, highlighting the impact of steric shielding on

nucleophilic substitution efficiency.
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Property Data

IUPAC Name N-Methyl-1-(2,3,6-trichlorophenyl)methanamine

CAS Number 4954-20-5

Molecular Formula C₈H₈Cl₃N

Molecular Weight 224.51 g/mol

Physical State Pale yellow oil or low-melting solid (Predicted)

Solubility
Soluble in DCM, THF, Ethanol; Low water

solubility

Acidity (pKa)
~9.2 (Predicted, lower than benzylamine due to

electron-withdrawing Cl)

LogP ~3.4 (High Lipophilicity)

Predicted Spectral Characterization (NMR & MS)
Note: Experimental spectra for this specific isomer are rare in open literature. The following

data is predicted based on substituent additivity rules and chem-informatics algorithms

(ACD/Labs, ChemDraw).

H NMR (400 MHz, CDCl

)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7863347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

7.35
Doublet (

Hz)
1H Ar-H5

Ortho-coupling to

H4.

7.20
Doublet (

Hz)
1H Ar-H4

Shielded relative

to H5 due to

meta-Cl effect.[1]

4.05 Singlet 2H
Ar-CH

-N

Downfield shift

vs. unsubstituted

(~3.7 ppm) due

to ortho-Cl

deshielding and

steric

compression.[1]

2.48 Singlet 3H N-CH Characteristic N-

methyl signal.[1]

1.50 Broad Singlet 1H N-H

Exchangeable;

shift varies with

concentration/sol

vent.[1]

Mass Spectrometry (EI/ESI)
Molecular Ion (M+): Distinctive isotope pattern due to three Chlorine atoms.

Peaks:

223 (M), 225 (M+2), 227 (M+4), 229 (M+6).

Relative Intensity: Approx 100 : 96 : 30 : 3 (Characteristic Cl

cluster).
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Comparative Performance: Synthetic Efficiency
A critical factor in utilizing this building block is the steric hindrance imposed by the chlorine

atoms at the 2- and 6-positions.[1] This "ortho-effect" significantly alters the reaction kinetics

compared to standard benzylamines.[1]

Benchmark: Synthesis via Nucleophilic Substitution ( )
Reaction: Benzyl Chloride Derivative + Methylamine (excess)

Product

Feature
Standard: N-

Methylbenzylamine

Target: Methyl-

(2,3,6-trichloro)-

amine

Performance Delta

Substrate Benzyl chloride
2,3,6-Trichlorobenzyl

chloride

Steric Environment Open, unhindered

Highly Congested

(2,6-dichloro

shielding)

High barrier to

nucleophilic attack

Reaction Time < 2 hours (RT)
12–24 hours

(Requires Heat)
6x–10x Slower

Primary Side Product
Tertiary amine (over-

alkylation)

Minimal over-

alkylation

Benefit: Sterics

prevent double

alkylation

Preferred Route Direct Alkylation Reductive Amination

Alkylation is

inefficient; Reductive

Amination is

recommended.[1]
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Expert Insight: The 2,6-dichloro substitution creates a "steric pocket" around the benzylic

carbon. While this slows down the formation of the secondary amine, it acts as a protective

feature against over-alkylation to the tertiary amine, often eliminating the need for complex

protection groups during synthesis.

Recommended Experimental Protocol
Given the steric constraints identified above, Reductive Amination is the superior method for

generating high-purity Methyl-(2,3,6-trichloro-benzyl)-amine, avoiding the harsh conditions

required for

displacement on the deactivated benzyl chloride.[1]

Workflow: Reductive Amination of 2,3,6-
Trichlorobenzaldehyde
Reagents:

Precursor: 2,3,6-Trichlorobenzaldehyde (1.0 equiv)[1]

Amine Source: Methylamine (2.0 M in THF, 1.5 equiv)

Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or THF[1]

Additive: Acetic Acid (1.0 equiv) – Crucial for imine formation catalysis.

Step-by-Step Methodology:
Imine Formation:

Charge a reaction vessel with 2,3,6-Trichlorobenzaldehyde and DCE.

Add Methylamine solution and Acetic Acid.
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Observation Point: Stir at Room Temperature (RT) for 2 hours. Monitor via TLC/LCMS for

disappearance of aldehyde. The steric bulk may require longer imine formation times than

usual.

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (STAB) portion-wise over 15 minutes. Caution: Gas

evolution.

Allow to warm to RT and stir overnight (12h).

Work-up:

Quench with saturated aqueous NaHCO

.

Extract with Dichloromethane (3x).

Wash combined organics with Brine, dry over Na

SO

, and concentrate.

Purification:

The crude oil is typically >90% pure.

If necessary, purify via Flash Column Chromatography (SiO

; Gradient: 0-10% MeOH in DCM with 1% NH

OH).[1]

Visualization: Synthesis & Steric Pathway[1]
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The following diagram illustrates the comparative synthetic pathways and the steric logic

dictating the choice of Reductive Amination.

2,3,6-Trichlorobenzaldehyde Intermediate Imine
(Sterically Stabilized)

 MeNH2, AcOH
(Reversible)

2,3,6-Trichlorobenzyl Chloride

Methyl-(2,3,6-trichloro-benzyl)-amine
(Target Product)

 MeNH2 (SN2)
SLOW KINETICS

 NaBH(OAc)3
(Reductive Amination)

Tertiary Amine
(Over-alkylation)

 2nd Alkylation
BLOCKED by 2,6-Cl Sterics

Click to download full resolution via product page

Figure 1:Synthetic pathway comparison. The Reductive Amination route (Blue) is preferred due

to the kinetic inhibition of the SN2 pathway (Red) caused by the 2,6-dichloro steric blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b7863347/docs#technical-characterization-
benchmarking-guide-methyl-2-3-6-trichloro-benzyl-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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